Cas no 2097997-21-0 (6-[(Benzyloxy)methyl]-2-methylpyrimidin-4-amine)

6-[(Benzyloxy)methyl]-2-methylpyrimidin-4-amine is a pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a benzyloxymethyl substituent at the 6-position and an amino group at the 4-position, offering reactivity for further functionalization. The 2-methyl group enhances stability while maintaining synthetic versatility. This compound may serve as a key intermediate in the development of biologically active molecules, particularly in kinase inhibitor or nucleoside analog synthesis. Its well-defined molecular framework allows for precise modifications, making it valuable for structure-activity relationship studies. The compound's purity and consistent performance under controlled conditions ensure reliability in research applications.
6-[(Benzyloxy)methyl]-2-methylpyrimidin-4-amine structure
2097997-21-0 structure
Product Name:6-[(Benzyloxy)methyl]-2-methylpyrimidin-4-amine
CAS No:2097997-21-0
MF:C13H15N3O
MW:229.277702569962
CID:5056050
Update Time:2025-10-31

6-[(Benzyloxy)methyl]-2-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 6-[(benzyloxy)methyl]-2-methylpyrimidin-4-amine
    • 2-methyl-6-(phenylmethoxymethyl)pyrimidin-4-amine
    • 6-[(Benzyloxy)methyl]-2-methylpyrimidin-4-amine
    • Inchi: 1S/C13H15N3O/c1-10-15-12(7-13(14)16-10)9-17-8-11-5-3-2-4-6-11/h2-7H,8-9H2,1H3,(H2,14,15,16)
    • InChI Key: DHZNSYCRLWUMQY-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)CC1C=C(N)N=C(C)N=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 219
  • XLogP3: 1.4
  • Topological Polar Surface Area: 61

6-[(Benzyloxy)methyl]-2-methylpyrimidin-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B275041-100mg
6-[(benzyloxy)methyl]-2-methylpyrimidin-4-amine
2097997-21-0
100mg
$ 95.00 2022-06-07
TRC
B275041-500mg
6-[(benzyloxy)methyl]-2-methylpyrimidin-4-amine
2097997-21-0
500mg
$ 365.00 2022-06-07
TRC
B275041-1g
6-[(benzyloxy)methyl]-2-methylpyrimidin-4-amine
2097997-21-0
1g
$ 570.00 2022-06-07
Life Chemicals
F1967-6953-0.25g
6-[(benzyloxy)methyl]-2-methylpyrimidin-4-amine
2097997-21-0 95%+
0.25g
$523.0 2023-09-06
Life Chemicals
F1967-6953-0.5g
6-[(benzyloxy)methyl]-2-methylpyrimidin-4-amine
2097997-21-0 95%+
0.5g
$551.0 2023-09-06
Life Chemicals
F1967-6953-1g
6-[(benzyloxy)methyl]-2-methylpyrimidin-4-amine
2097997-21-0 95%+
1g
$580.0 2023-09-06
Life Chemicals
F1967-6953-2.5g
6-[(benzyloxy)methyl]-2-methylpyrimidin-4-amine
2097997-21-0 95%+
2.5g
$1267.0 2023-09-06
Life Chemicals
F1967-6953-5g
6-[(benzyloxy)methyl]-2-methylpyrimidin-4-amine
2097997-21-0 95%+
5g
$1909.0 2023-09-06
Life Chemicals
F1967-6953-10g
6-[(benzyloxy)methyl]-2-methylpyrimidin-4-amine
2097997-21-0 95%+
10g
$2675.0 2023-09-06

Additional information on 6-[(Benzyloxy)methyl]-2-methylpyrimidin-4-amine

Introduction to 6-[(Benzyloxy)methyl]-2-methylpyrimidin-4-amine (CAS No. 2097997-21-0)

6-[(Benzyloxy)methyl]-2-methylpyrimidin-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2097997-21-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This pyrimidine derivative has garnered attention due to its structural versatility and potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The compound features a pyrimidine core substituted with a benzyloxy-methyl group at the 6-position and a methyl group at the 2-position, along with an amine functionality at the 4-position. Such structural motifs are often exploited in drug design due to their ability to interact with biological targets through hydrogen bonding and hydrophobic effects.

The benzyloxy-methyl moiety is particularly noteworthy as it introduces a flexible alkyl ether linkage, which can modulate the pharmacokinetic properties of attached molecules. This feature is highly valuable in medicinal chemistry, where pharmacokinetic optimization is critical for drug efficacy and safety. The presence of the amine group further enhances the compound's reactivity, making it a useful intermediate in synthesizing more complex molecules. Pyrimidine derivatives, in general, are well-documented for their biological activity, with many serving as key scaffolds in antiviral, anticancer, and antimicrobial agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various disease pathways. The structural framework of 6-[(Benzyloxy)methyl]-2-methylpyrimidin-4-amine makes it a promising candidate for designing PPI modulators. Specifically, the pyrimidine ring can mimic natural substrates or bind to pockets within target proteins, while the benzyloxy-methyl and amine groups provide opportunities for further derivatization to enhance binding affinity and selectivity. For instance, studies have shown that pyrimidine-based inhibitors can effectively disrupt interactions involving transcription factors and kinases, which are often implicated in cancer and inflammatory diseases.

One of the most compelling aspects of this compound is its potential application in kinase inhibition. Kinases are enzymes that phosphorylate other proteins, thereby regulating numerous cellular processes. Dysregulation of kinase activity is associated with numerous diseases, most notably cancer. The pyrimidine core of 6-[(Benzyloxy)methyl]-2-methylpyrimidin-4-amine can be designed to fit into the ATP-binding pockets of kinases, while the benzyloxy-methyl group can serve as a hinge-binding element—a common strategy in kinase inhibitor design. Recent advances in structure-based drug design have highlighted the importance of such hinge-binding moieties in improving inhibitor potency and selectivity.

Furthermore, the amine group at the 4-position provides a site for further functionalization, allowing chemists to introduce additional pharmacophores or linkers that can enhance target engagement or improve pharmacokinetic profiles. For example, coupling this compound with other bioactive molecules through click chemistry or other convergent strategies could yield novel hybrid compounds with enhanced therapeutic potential. Such approaches are particularly relevant in current drug discovery efforts, where multitargeting strategies are gaining traction as a means to achieve synergistic therapeutic effects.

The synthesis of 6-[(Benzyloxy)methyl]-2-methylpyrimidin-4-amine also presents interesting challenges and opportunities from a synthetic chemistry perspective. The pyrimidine ring can be constructed via various cyclization reactions, such as Biginelli-like condensations or condensation of urea derivatives with β-ketoesters. The introduction of the benzyloxy-methyl group typically involves nucleophilic substitution reactions or etherification protocols, while protecting group strategies may be employed to safeguard sensitive functionalities during synthesis. Advances in transition-metal-catalyzed cross-coupling reactions have also facilitated more efficient routes to complex pyrimidine derivatives, enabling access to structurally diverse libraries for high-throughput screening.

In conclusion,6-[(Benzyloxy)methyl]-2-methylpyrimidin-4-amine (CAS No. 2097997-21-0) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing inhibitors targeting protein-protein interactions and kinases—key players in numerous disease pathways. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies,benzyloxy-methyl)-substituted pyrimidines like this one are likely to play an increasingly important role in drug discovery and development.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd